barium(2+);2,4,6-trinitrobenzene-1,3-diolate
barium(2+);2,4,6-trinitrobenzene-1,3-diolate
Brand Name:
Vulcanchem
CAS No.:
15805-42-2
VCID:
VC21067660
InChI:
InChI=1S/C6H3N3O8.Ba/c10-5-2(7(12)13)1-3(8(14)15)6(11)4(5)9(16)17;/h1,10-11H;/q;+2/p-2
SMILES:
C1=C(C(=C(C(=C1[N+](=O)[O-])[O-])[N+](=O)[O-])[O-])[N+](=O)[O-].[Ba+2]
Molecular Formula:
C6HBaN3O8
Molecular Weight:
380.41 g/mol
barium(2+);2,4,6-trinitrobenzene-1,3-diolate
CAS No.: 15805-42-2
Cat. No.: VC21067660
Molecular Formula: C6HBaN3O8
Molecular Weight: 380.41 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 15805-42-2 |
|---|---|
| Molecular Formula | C6HBaN3O8 |
| Molecular Weight | 380.41 g/mol |
| IUPAC Name | barium(2+);2,4,6-trinitrobenzene-1,3-diolate |
| Standard InChI | InChI=1S/C6H3N3O8.Ba/c10-5-2(7(12)13)1-3(8(14)15)6(11)4(5)9(16)17;/h1,10-11H;/q;+2/p-2 |
| Standard InChI Key | ZACISHMWZUXBDS-UHFFFAOYSA-L |
| SMILES | C1=C(C(=C(C(=C1[N+](=O)[O-])[O-])[N+](=O)[O-])[O-])[N+](=O)[O-].[Ba+2] |
| Canonical SMILES | C1=C(C(=C(C(=C1[N+](=O)[O-])[O-])[N+](=O)[O-])[O-])[N+](=O)[O-].[Ba+2] |
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